Cas no 2126162-56-7 ((4-methanesulfonylcyclohexyl)methanamine hydrochloride)

• Product Name: (4-methanesulfonylcyclohexyl)methanamine hydrochloride
• CAS No: 2126162-56-7
• MF: C₈H₁₈ClNO₂S
• MW: 227.752020359039
• CID: 4639207
• Update Time: 2025-11-02

(4-methanesulfonylcyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-methanesulfonylcyclohexyl)methanamine hydrochloride

• Inchi： 1S/C8H17NO2S.ClH/c1-12(10,11)8-4-2-7(6-9)3-5-8;/h7-8H,2-6,9H2,1H3;1H
• InChI Key： DHFFHUUQKKJAPJ-UHFFFAOYSA-N
• SMILES： S(C1CCC(CN)CC1)(=O)(=O)C.Cl

Additional information on (4-methanesulfonylcyclohexyl)methanamine hydrochloride

Comprehensive Guide to (4-methanesulfonylcyclohexyl)methanamine hydrochloride (CAS No. 2126162-56-7)

(4-methanesulfonylcyclohexyl)methanamine hydrochloride is a specialized organic compound with significant potential in pharmaceutical and chemical research. With the CAS number 2126162-56-7, this compound has garnered attention due to its unique structural properties and versatile applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a trending topic in modern chemistry discussions.

The molecular structure of (4-methanesulfonylcyclohexyl)methanamine hydrochloride features a cyclohexyl ring substituted with a methanesulfonyl group and an amine functional group, which is protonated as a hydrochloride salt. This configuration enhances its solubility and stability, making it suitable for various experimental and industrial applications. The methanesulfonyl group, in particular, is known for its electron-withdrawing properties, which can influence the reactivity of the molecule in synthetic pathways.

One of the key areas where (4-methanesulfonylcyclohexyl)methanamine hydrochloride is being explored is in drug discovery. The compound's ability to act as a building block for more complex molecules makes it valuable in medicinal chemistry. Researchers are investigating its role in the development of new therapeutic agents, particularly in targeting neurological and metabolic disorders. This aligns with the growing demand for innovative treatments in healthcare, a hot topic in both scientific and public domains.

In addition to pharmaceutical applications, (4-methanesulfonylcyclohexyl)methanamine hydrochloride is also studied for its potential in material science. Its unique chemical properties make it a candidate for developing advanced polymers and coatings. The cyclohexyl ring provides rigidity, while the methanamine moiety offers reactivity for further functionalization, enabling the creation of tailored materials with specific performance characteristics.

The synthesis of (4-methanesulfonylcyclohexyl)methanamine hydrochloride typically involves multi-step organic reactions, starting from readily available precursors. Optimizing these synthetic routes is a focus of current research, as it can lead to more cost-effective and scalable production methods. This is particularly relevant given the increasing emphasis on sustainable and green chemistry practices, another trending topic in the scientific community.

From a commercial perspective, the demand for (4-methanesulfonylcyclohexyl)methanamine hydrochloride is expected to rise, driven by its expanding applications. Suppliers and manufacturers are keen to provide high-purity samples to meet the needs of research institutions and pharmaceutical companies. Quality control and analytical methods, such as HPLC and NMR, are critical to ensuring the compound's consistency and performance in various applications.

For researchers working with (4-methanesulfonylcyclohexyl)methanamine hydrochloride, safety and handling protocols are essential. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using personal protective equipment (PPE) and working in well-ventilated areas, topics frequently searched by laboratory professionals and students.

In summary, (4-methanesulfonylcyclohexyl)methanamine hydrochloride (CAS No. 2126162-56-7) is a compound of growing importance in both academic and industrial settings. Its unique chemical properties, coupled with its potential in drug discovery and material science, make it a subject of ongoing research and development. As the scientific community continues to explore its applications, this compound is poised to play a significant role in advancing modern chemistry and related fields.